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Introduction
Gastrografin (diatrizoate meglumine and diatrizoate sodium) is a hypertonic, water-soluble,

iodinated radiopaque contrast agent used for radiographic examination of the gastrointestinal

(GI) tract. Its primary application in small animal research is for the evaluation of GI transit time,

integrity, and patency, particularly in cases where barium sulfate is contraindicated, such as

suspected GI perforation.[1][2] This document provides detailed protocols for the use of

Gastrografin in upper GI series and enema studies in small animals, along with important

considerations for its application.

Data Presentation
Table 1: Gastrografin Dosage Recommendations for
Small Animals

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b092086?utm_src=pdf-interest
https://veteriankey.com/u-6/
https://www.bayer.com/sites/default/files/GASTROGRAFIN_EN_PI.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Species Dosage Dilution
Administration
Route

Upper GI Study Dogs & Cats 2-7 mL/kg

May be diluted

1:1 with water,

especially in

small or

debilitated

animals. For very

young (under 10

kg) and

debilitated

animals, a 1:3

dilution is

recommended.

[1][3]

Orogastric

tube[1]

Enema Dogs & Cats

Not specified in

mL/kg. Dilution is

key.

For children over

5 years (as a

proxy for larger

small animals),

90 mL in 500 mL

of tap water is

suggested. For

children under 5

years (as a proxy

for smaller

animals), a 1:5

dilution in tap

water is

recommended.

[3]

Rectal catheter

Note: The total oral dose of Gastrografin should not exceed 50 mL.[1] For obese patients, it

may be preferable to dose based on lean body weight.[1]
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Table 2: Reported Gastrointestinal Transit Times in
Healthy Small Animals

Species
Gastric
Emptying

Small
Intestinal
Transit

Large
Intestinal
Filling

Total
Transit
Time

Contrast
Agent/Meth
od

Dogs

30-60

minutes (with

iohexol)[4]

-

60-90

minutes (with

iohexol)[4]

Pre-feeding:

828 ± 439

minutes;

Post-feeding:

1671 ± 513

minutes

pH capsule[5]

[6]

Cats

30-60

minutes (with

Gastrografin)

[4]

-

30-60

minutes (in

7/10 cats);

120 minutes

(in 3/10 cats)

(with

Gastrografin)

[4]

Pre-feeding:

1732

minutes;

Post-feeding:

2795 minutes

pH capsule[7]

[8]

Note: Transit times can be variable and are influenced by factors such as diet, stress, and

sedation. The data presented are from studies using different methods and should be used as

a general guideline.

Experimental Protocols
Protocol 1: Upper Gastrointestinal (GI) Contrast Study
with Gastrografin
This protocol is designed to evaluate the morphology and transit time of the upper

gastrointestinal tract.

1. Animal Preparation:
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Fast the animal for 12-24 hours to ensure the stomach is empty.[9][10] Water can be

provided until 2 hours before the study.[9]

If the colon is full, a warm water enema may be administered. The study should be delayed

for at least one hour after the enema.[9]

Sedation should be avoided if possible as it can affect GI motility. If necessary, use agents

with minimal impact on transit time.[10]

2. Materials:

Gastrografin

Sterile water for dilution (if required)

Orogastric tube

Syringes

Radiography equipment

3. Procedure:

Survey Radiographs: Obtain survey radiographs (right lateral and ventrodorsal views) of the

abdomen to assess patient preparation and establish a baseline.[1][9]

Gastrografin Administration:

Calculate the appropriate dose of Gastrografin based on the animal's body weight (see

Table 1).

Administer the Gastrografin solution via an orogastric tube to prevent aspiration.[1] Ensure

the entire dose is delivered.[9]

Radiographic Imaging Sequence:

Immediate: Obtain right lateral, left lateral, ventrodorsal, and dorsoventral views

immediately after administration.[10]
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Timed Series: Acquire subsequent radiographs at specific time points to track the

progression of the contrast medium. A typical sequence includes:

15, 30, and 60 minutes post-administration.

Then hourly until the contrast reaches the large intestine.[11]

For dogs, a full study may take 8-12 hours, while for cats it is typically 4-6 hours.[10]

4. Data Analysis:

Evaluate the radiographs for:

Gastric emptying time.

Small intestinal transit time.

Presence of filling defects, strictures, or other abnormalities.

Evidence of leakage (extravasation) of contrast medium.

Protocol 2: Gastrografin Enema for Lower
Gastrointestinal (GI) Evaluation
This protocol is intended for the radiographic evaluation of the colon.

1. Animal Preparation:

Fasting for 12-24 hours is recommended.[12]

Administer a cleansing warm-water enema 3-4 hours prior to the study to evacuate the

colon.[12]

2. Materials:

Gastrografin

Warm tap water for dilution
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Foley or other soft, flexible rectal catheter

Syringe

Lubricant

Radiography equipment

3. Procedure:

Survey Radiographs: Take survey radiographs of the abdomen to confirm the colon is empty.

Gastrografin Preparation: Prepare the diluted Gastrografin solution (see Table 1 for dilution

guidelines). A 1:1 mixture with warm water can also be used.[13]

Catheter Placement:

Generously lubricate the tip of the rectal catheter.

Gently insert the catheter into the rectum.

Contrast Administration:

Slowly instill the diluted Gastrografin solution into the colon. The volume administered will

depend on the size of the animal and the degree of colonic filling observed under

fluoroscopy or on survey radiographs.

Radiographic Imaging:

Obtain lateral and ventrodorsal radiographs once the colon is adequately distended with

the contrast medium.

Post-Procedure:

Gently remove the catheter and allow the animal to evacuate the contrast material.

A post-evacuation radiograph can be taken to assess mucosal detail.
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Caption: Workflow for a Gastrografin upper GI study in a small animal model.
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Caption: Key properties and applications of Gastrografin in GI studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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